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Compound of Interest

Compound Name:
2,2'-Dimethyl-4'-

methoxypropiophenone

Cat. No.: B7940137 Get Quote

A Note on the Topic: This guide focuses on the chemical compound 4'-Methoxypropiophenone

(CAS Number: 121-97-1). The initial query for 2,2'-Dimethyl-4'-methoxypropiophenone (CAS

Number: 132664-59-2) did not yield a well-documented compound in scientific literature,

suggesting a potential discrepancy in the provided information. 4'-Methoxypropiophenone is a

structurally related and industrially significant compound, making it a relevant and valuable

subject for this technical overview.

Introduction
4'-Methoxypropiophenone, also known as p-methoxypropiophenone, is an aromatic ketone that

serves as a pivotal intermediate in the synthesis of a wide array of organic molecules.[1][2][3]

Its chemical structure, characterized by a methoxy-substituted phenyl ring attached to a

propanone group, imparts a unique reactivity profile that is leveraged in the pharmaceutical,

fragrance, and fine chemical industries.[2][3] This guide provides a comprehensive technical

overview for researchers, scientists, and professionals in drug development, detailing the

synthesis, physicochemical properties, key applications, and safety considerations of this

versatile compound.
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A thorough understanding of the physicochemical properties of 4'-Methoxypropiophenone is

essential for its effective use in research and manufacturing. These properties dictate its

solubility, reactivity, and appropriate handling and storage conditions. The key properties are

summarized in the table below.

Property Value

CAS Number 121-97-1

Molecular Formula C10H12O2

Molecular Weight 164.20 g/mol [4][5]

Appearance
Colorless to pale yellow liquid or low melting

solid[2][6]

Melting Point 27-29 °C[1][4]

Boiling Point 273-275 °C[1][4]

Density 0.937 g/mL at 25 °C[1][4]

Refractive Index n20/D 1.5465[1][4]

Flash Point 61 °C (141.8 °F) - closed cup[4]

Solubility

Moderately soluble in organic solvents like

ethanol and ether; generally insoluble in water.

[2]

Synthesis of 4'-Methoxypropiophenone
The synthesis of 4'-Methoxypropiophenone can be achieved through various methods. A

common and efficient laboratory-scale synthesis involves the Friedel-Crafts acylation of anisole

with propionyl chloride or propionic anhydride.

Reaction Scheme: Friedel-Crafts Acylation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/m24809
https://www.fishersci.com/shop/products/4-methoxypropiophenone-99-thermo-scientific/AC126090050
https://cymitquimica.com/cas/121-97-1/
https://pdf.benchchem.com/10/Application_Notes_and_Protocols_for_Propiophenone_Derivatives_A_Focus_on_4_Methoxy_3_4_methylphenyl_propiophenone.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7241859.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m24809
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7241859.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m24809
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7241859.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m24809
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7241859.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m24809
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m24809
https://cymitquimica.com/cas/121-97-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7940137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anisole

4'-MethoxypropiophenonePropionyl Chloride

Acylium Ion Intermediate

AlCl3 (Lewis Acid) Catalyst

HCl

4'-Methoxypropiophenone (4-MOPP)

Meerwein-Pondorf-Verley (MPV) Reduction

Bifunctional Catalyst
(e.g., PhP-Hf)

Catalyzes

Dehydration

Catalyzes

4-(1-hydroxypropyl)anisole

trans-Anethole

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b7940137?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7940137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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